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Compound of Interest

Compound Name: ALLO-2

Cat. No.: B605324 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in the

synthesis of ALLO-2, a potent Smoothened (Smo) antagonist.

Frequently Asked Questions (FAQs)
Question Answer

What is ALLO-2?

ALLO-2 is a potent antagonist of the

Smoothened (Smo) receptor, with activity

against both wild-type and drug-resistant D473H

mutant Smo. It has a molecular formula of

C18H12F3N5O and a CAS number of 1357350-

60-7.[1][2][3]

What is the primary application of ALLO-2?

ALLO-2 is a research compound investigated for

its potential as an anti-cancer therapeutic by

inhibiting the Hedgehog (Hh) signaling pathway.

[4]

What are the key structural features of ALLO-2?

ALLO-2's structure incorporates a 4-

(trifluoromethoxy)phenyl moiety, a

pyrimidinylamino group, and a biaryl amide

functionality.[4][5]

Are there any commercially available starting

materials for the synthesis of ALLO-2?

Yes, key precursors and building blocks for the

synthesis of ALLO-2 and its analogs are

available from various chemical suppliers.[6]
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Troubleshooting Guide: Synthesis of ALLO-2
The synthesis of ALLO-2 can be challenging. This guide addresses common issues

encountered during the process. A plausible synthetic approach involves the coupling of a

substituted pyrimidine with an indazole derivative.

Experimental Workflow: A Potential Synthetic Route
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Synthesis of Intermediate A

Synthesis of Intermediate B

Final Coupling Step

Purification

4-(trifluoromethoxy)acetophenone

Enaminone Intermediate

Reaction

N,N-Dimethylformamide dimethyl acetal

Reaction

Substituted Pyrimidine (Intermediate B)

Cyclization

Guanidine

Cyclization

ALLO-2 (Final Product)

Buchwald-Hartwig Coupling

5-Aminoindazole

Buchwald-Hartwig Coupling

Crude ALLO-2

Purified ALLO-2

Chromatography
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Hedgehog Signaling Pathway Mechanism of ALLO-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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